Cas no 103244-41-3 (L-Arginine,L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl-)

• Product Name: L-Arginine,L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl-
• CAS No: 103244-41-3
• MF: C₃₈H₇₄N₂₀O₁₂
• MW: 1003.1209654808
• CID: 136030
• PubChem ID: 5225514
• Update Time: 2025-06-08

L-Arginine,L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl-
• H-SER-ARG-VAL-SER-ARG-ARG-SER-ARG-OH
• IGF-II (33-40)
• IGF-II (33-40), IGF-II C-Peptide
• SER-ARG-VAL-SER-ARG-ARG-SER-ARG
• IGF-II C-PEPTIDE
• INSULIN-LIKE GROWTH FACTOR II FRAGMENT 33-40
• INSULIN-LIKE GROWTH FACTOR II (33-40)
• IGF-II(33-40)
• 2-[[2-[[2-[[2-[[2-[[2-[[2-[(2-amino-3-hydroxypropanoyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-hydroxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• 103244-41-3
• DTXSID40411398

• Inchi： 1S/C38H74N20O12/c1-18(2)26(58-30(65)22(9-5-13-50-37(44)45)52-27(62)19(39)15-59)33(68)57-25(17-61)31(66)54-20(7-3-11-48-35(40)41)28(63)53-21(8-4-12-49-36(42)43)29(64)56-24(16-60)32(67)55-23(34(69)70)10-6-14-51-38(46)47/h18-26,59-61H,3-17,39H2,1-2H3,(H,52,62)(H,53,63)(H,54,66)(H,55,67)(H,56,64)(H,57,68)(H,58,65)(H,69,70)(H4,40,41,48)(H4,42,43,49)(H4,44,45,50)(H4,46,47,51)
• InChI Key： ZLWOQMRVOZVGEB-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(C(CCC/N=C(\N)/N)NC(C(CO)N)=O)=O)NC(CO)C(NC(C(NC(C(NC(CO)C(NC(C(=O)O)CCC/N=C(\N)/N)=O)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 1002.58000
• Monoisotopic Mass: 1002.57950788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 70
• Rotatable Bond Count: 46
• Complexity: 1840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -11.8
• Topological Polar Surface Area: 585Ų

Experimental Properties

• PSA: 575.31000
• LogP: -1.32180

L-Arginine,L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl- Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on L-Arginine,L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl-

L-Arginine, L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl (CAS No. 103244-41-3): A Comprehensive Overview

L-Arginine, L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl (CAS No. 103244-41-3) is a complex peptide that has garnered significant attention in the fields of biochemistry and pharmaceutical research due to its unique structural and functional properties. This peptide is composed of a series of amino acids, including L-arginine, L-serine, and L-valine, which are essential for various biological processes. The intricate arrangement of these amino acids imparts specific biological activities that make this peptide a valuable candidate for therapeutic applications.

The primary component, L-arginine, is a semi-essential amino acid that plays a crucial role in protein synthesis, nitric oxide production, and immune function. It is also involved in the regulation of blood pressure and vascular health. The presence of multiple L-arginine residues in the peptide structure enhances its ability to interact with various cellular targets, making it a potent modulator of physiological processes.

L-serine is another essential amino acid that is involved in the synthesis of proteins, phospholipids, and other important biomolecules. It is particularly important for the proper functioning of the nervous system and has been shown to have neuroprotective properties. The inclusion of multiple L-serine residues in the peptide structure may contribute to its potential therapeutic effects on neurological disorders.

L-valine is a branched-chain amino acid (BCAA) that is essential for muscle growth and repair. It also plays a role in energy metabolism and immune function. The presence of L-valine in the peptide structure may enhance its overall stability and bioavailability, making it more effective as a therapeutic agent.

The combination of these amino acids in the specific sequence of L-Arginine, L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl results in a peptide with unique biological properties. Recent studies have shown that this peptide has potential applications in various therapeutic areas, including cardiovascular health, neurological disorders, and immune modulation.

In cardiovascular research, the ability of this peptide to enhance nitric oxide production has been extensively studied. Nitric oxide is a key signaling molecule that regulates blood flow and vascular tone. By increasing nitric oxide levels, this peptide may help to improve endothelial function and reduce the risk of cardiovascular diseases such as hypertension and atherosclerosis.

In the context of neurological disorders, the neuroprotective properties of this peptide have been explored in preclinical studies. Research has shown that it can reduce oxidative stress and inflammation in neuronal cells, which are common underlying factors in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that this peptide may have potential as a neuroprotective agent in the treatment of neurodegenerative diseases.

Immune modulation is another area where this peptide shows promise. The presence of multiple L-arginine residues may enhance its ability to modulate immune responses, making it a potential candidate for immunotherapy applications. Studies have demonstrated that this peptide can modulate cytokine production and T-cell activation, which are critical for maintaining immune homeostasis.

The structural complexity of L-Arginine, L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl also presents challenges in terms of synthesis and formulation. Advanced techniques such as solid-phase peptide synthesis (SPPS) are often employed to produce this peptide with high purity and yield. Additionally, efforts are being made to develop stable formulations that can maintain the integrity of the peptide during storage and administration.

Clinical trials are currently underway to evaluate the safety and efficacy of this peptide in various therapeutic applications. Preliminary results have been promising, with several studies reporting significant improvements in patient outcomes. However, further research is needed to fully understand the mechanisms underlying its biological activities and to optimize its use as a therapeutic agent.

In conclusion, L-Arginine, L-seryl-L-arginyl-L-valyl-L-seryl-L-arginyl-L-arginyl-L-seryl (CAS No. 103244-41-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and composition make it an attractive candidate for further investigation in areas such as cardiovascular health, neurological disorders, and immune modulation. As research continues to advance, it is likely that new insights into the mechanisms and applications of this peptide will emerge, paving the way for innovative treatments in these fields.